Cas no 85658-55-5 (2-Amino-5-bromo-4-phenylpyrimidine)

2-Amino-5-bromo-4-phenylpyrimidine structure
85658-55-5 structure
Product Name:2-Amino-5-bromo-4-phenylpyrimidine
CAS No:85658-55-5
MF:C10H8BrN3
MW:250.094620704651
MDL:MFCD09999169
CID:838700
Update Time:2024-10-26

2-Amino-5-bromo-4-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-bromo-4-phenylpyrimidine
    • 5-bromo-4-phenylpyrimidin-2-amine
    • 5-Bromo-4-phenyl-2-pyrimidinamine (ACI)
    • 2-Pyrimidinamine 5-bromo-4-phenyl-
    • 5-Bromo-4-phenylpyrimidin-2-ylamine
    • MDL： MFCD09999169
    • Inchi： 1S/C10H8BrN3/c11-8-6-13-10(12)14-9(8)7-4-2-1-3-5-7/h1-6H,(H2,12,13,14)
    • InChI Key： FSUHHAQAUXBQJK-UHFFFAOYSA-N
    • SMILES： BrC1C(C2C=CC=CC=2)=NC(N)=NC=1

Computed Properties

  • Exact Mass: 248.99000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 51.80000
  • LogP: 3.06950

2-Amino-5-bromo-4-phenylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-5-bromo-4-phenylpyrimidine Pricemore >>

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2-Amino-5-bromo-4-phenylpyrimidine Production Method

Production Method 1

7752-82-1 7752-82-1
24388-23-6 24388-23-6
85658-55-5 85658-55-5
Reaction Conditions
1.1 Reagents: Potassium persulfate Solvents: Acetone ,  Water ;  1 h, 160 °C
Reference
Metal free C-H functionalization of diazines and related heteroarenes with organoboron species and its application in the synthesis of a CDK inhibitor, meriolin 1
Thatikonda, Thanusha; et al, Organic & Biomolecular Chemistry, 2016, 14(18), 4312-4320

Production Method 2

98-80-6 98-80-6
7752-82-1 7752-82-1
85658-55-5 85658-55-5
Reaction Conditions
1.1 Reagents: Potassium persulfate Solvents: Acetone ,  Water ;  45 min, 160 °C
Reference
Metal free C-H functionalization of diazines and related heteroarenes with organoboron species and its application in the synthesis of a CDK inhibitor, meriolin 1
Thatikonda, Thanusha; et al, Organic & Biomolecular Chemistry, 2016, 14(18), 4312-4320

Production Method 3

2305-87-5 2305-87-5
85658-55-5 85658-55-5
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid ,  Hydrogen bromide
Reference
Transformations of 2-aminopyrimidines and their N-oxides under diazotization conditions
Sedova, V. F.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1983, (1), 102-6

Production Method 4

7752-82-1 7752-82-1
153766-81-5 153766-81-5
85658-55-5 85658-55-5
Reaction Conditions
1.1 Reagents: Potassium persulfate Solvents: Acetone ,  Water ;  1 h, 160 °C
Reference
Metal free C-H functionalization of diazines and related heteroarenes with organoboron species and its application in the synthesis of a CDK inhibitor, meriolin 1
Thatikonda, Thanusha; et al, Organic & Biomolecular Chemistry, 2016, 14(18), 4312-4320

2-Amino-5-bromo-4-phenylpyrimidine Raw materials

2-Amino-5-bromo-4-phenylpyrimidine Preparation Products

2-Amino-5-bromo-4-phenylpyrimidine Related Literature

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